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For Researchers, Scientists, and Drug Development Professionals

Ammonium thiosulfate ((NH₄)₂S₂O₃), a widely used compound in agriculture as a liquid

fertilizer and in various industrial applications, presents a complex environmental profile. This

technical guide provides a comprehensive overview of its interactions with soil, water, and air,

its toxicological effects on various organisms, and the experimental methodologies used for its

assessment.

Executive Summary
Ammonium thiosulfate (ATS) serves as a source of both nitrogen and sulfur for plants. Its

environmental impact is multifaceted. In soil, it influences nutrient availability, pH, and microbial

activity, notably inhibiting nitrification. In aquatic environments, it exhibits varying levels of

toxicity to different organisms. Its decomposition in the environment leads to the formation of

various sulfur compounds. This guide synthesizes available quantitative data, details

experimental protocols for its environmental assessment, and visualizes key processes and

workflows.

Physicochemical Properties
Ammonium thiosulfate is a colorless crystalline solid that is highly soluble in water. It is

commonly available as a liquid solution.[1] Key physicochemical properties are summarized in

Table 1.
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Table 1: Physicochemical Properties of Ammonium Thiosulfate

Property Value Reference

Chemical Formula (NH₄)₂S₂O₃ [1]

Molar Mass 148.20 g/mol [1]

Appearance Colorless crystalline solid [1]

Odor Ammonia odor [1]

Density 1.679 g/cm³

Melting Point Decomposes at 150 °C

Solubility in Water Very soluble

pH (60% solution) 6.5 - 7.0

Environmental Fate and Transport
The environmental fate of ammonium thiosulfate is primarily governed by its transformations

in soil and water.

Soil
When applied to soil, ammonium thiosulfate undergoes oxidation, primarily through microbial

activity. The thiosulfate (S₂O₃²⁻) is converted to tetrathionate (S₄O₆²⁻) and subsequently to

sulfate (SO₄²⁻), which is the form of sulfur readily taken up by plants. This conversion process

can take one to several weeks, depending on factors such as soil temperature and microbial

activity.

The enzymatic degradation of thiosulfate in soil is a key process. While specific enzymatic

pathways for ATS degradation are complex and can involve various sulfur-oxidizing bacteria,

the overall process is a critical part of the sulfur cycle.

Soil Acidification: The oxidation of the ammonium (NH₄⁺) component of ATS to nitrate (NO₃⁻)

through nitrification is an acidifying process. This can lead to a decrease in soil pH over time.
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Nitrification Inhibition: Ammonium thiosulfate has been shown to inhibit the activity of

nitrifying bacteria, specifically the conversion of ammonium to nitrite. This can help to reduce

the leaching of nitrate, a mobile form of nitrogen, and keep nitrogen in the less mobile

ammonium form for a longer period. The inhibition is attributed to both thiosulfate and its

oxidation product, tetrathionate.

Nutrient Availability: By lowering soil pH, ATS can increase the availability of certain

micronutrients, such as iron and manganese, to plants.

When applied to the soil surface, especially in alkaline conditions, the ammonium in ATS can

be converted to ammonia gas (NH₃) and lost to the atmosphere through volatilization.

Water
Ammonium thiosulfate is highly soluble in water and can enter aquatic systems through

runoff and leaching from agricultural lands. Its fate in water is influenced by dilution, microbial

degradation, and chemical reactions.

Air
The primary concern regarding air quality is the potential for ammonia volatilization from soil

applications. Upon heating, ammonium thiosulfate can decompose and release ammonia

gas.

Ecotoxicological Effects
The ecotoxicity of ammonium thiosulfate has been evaluated for various aquatic organisms.

Aquatic Toxicity
Acute toxicity data for several aquatic species are summarized in Table 2. The toxicity is

generally attributed to the ammonium/ammonia component, with the un-ionized ammonia form

being more toxic to aquatic life.

Table 2: Acute Aquatic Toxicity of Ammonium Thiosulfate
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Organism
Test Duration
(hours)

Endpoint
Concentration
(mg/L)

Reference

Rainbow Trout

(Oncorhynchus

mykiss)

96 LC50 770

Bluegill (Lepomis

macrochirus)
96 LC50 1000

Sheepshead

Minnow

(Cyprinodon

variegatus)

96 LC50 >1000

Mysid Shrimp

(Mysidopsis

bahia)

96 LC50 77

Daphnia magna 48 EC50 230

Green Algae

(Pseudokirchneri

ella subcapitata)

72 ErC50 >100

LC50: The concentration of a substance that is lethal to 50% of the test organisms. EC50: The

concentration of a substance that causes a 50% effect (e.g., immobilization) in the test

organisms. ErC50: The concentration that causes a 50% reduction in growth rate.

Terrestrial Ecotoxicity
Soil Microorganisms: Ammonium thiosulfate can impact soil microbial communities. Its

nitrification-inhibiting properties directly affect the populations of nitrifying bacteria. The

changes in soil pH and nutrient availability can also indirectly influence the broader microbial

community structure and function.

Plants: While a nutrient source, high concentrations of ammonium thiosulfate can have

phytotoxic effects, including inhibition of seed germination and damage to plant roots.
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Experimental Protocols
The assessment of the environmental impact of ammonium thiosulfate relies on standardized

experimental protocols.

Aquatic Toxicity Testing
Standardized guidelines from the Organisation for Economic Co-operation and Development

(OECD) are commonly followed for aquatic toxicity testing.

This test determines the concentration of a substance that is lethal to 50% of fish over a 96-

hour period (96-h LC50).

Test Organism: Typically Rainbow Trout (Oncorhynchus mykiss) or Zebrafish (Danio rerio).

Procedure: Fish are exposed to a range of concentrations of the test substance in a static,

semi-static, or flow-through system. Mortalities are recorded at 24, 48, 72, and 96 hours.

Endpoint: The 96-hour LC50 is calculated.

This test assesses the concentration of a substance that immobilizes 50% of Daphnia magna

over a 48-hour period (48-h EC50).

Test Organism:Daphnia magna, less than 24 hours old.

Procedure: Daphnids are exposed to a series of test concentrations for 48 hours.

Immobilization is observed at 24 and 48 hours.

Endpoint: The 48-hour EC50 for immobilization is determined.

This test evaluates the effect of a substance on the growth of freshwater algae over a 72-hour

period.

Test Organism: Commonly Pseudokirchneriella subcapitata.

Procedure: Exponentially growing algal cultures are exposed to various concentrations of the

test substance. Algal growth is measured over 72 hours.
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Endpoint: The concentration that inhibits the growth rate by 50% (ErC50) is calculated.

Soil Impact Assessment
This method assesses the potential of a chemical to inhibit the rate of ammonium oxidation in

soil.

Procedure: Soil samples are treated with ammonium and the test substance. The rate of

nitrate formation is measured over time and compared to a control without the test

substance.

Endpoint: The percentage inhibition of nitrification is calculated.

These tests evaluate the potential phytotoxicity of a substance.

Procedure: Seeds of selected plant species (e.g., wheat, lettuce) are exposed to soil treated

with different concentrations of the test substance. Germination rates and root/shoot length

are measured after a specified period.

Endpoints: EC50 values for germination inhibition and root/shoot growth reduction are

determined.

Analytical Methods
The determination of ammonium thiosulfate and its degradation products in environmental

samples is crucial for exposure assessment.

Ion Chromatography: This is a common and sensitive method for the simultaneous

determination of thiosulfate and other sulfur anions like tetrathionate in soil and water

samples. The method typically involves separation on an anion-exchange column followed

by conductivity or UV detection.

Ammonia Determination: Ammonia can be measured using various methods, including

colorimetric techniques (e.g., indophenol blue method) or ion-selective electrodes.

Signaling Pathways and Experimental Workflows
Signaling Pathways
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The molecular mechanisms underlying the toxicity of ammonium thiosulfate are not fully

elucidated. However, the toxicity of its components, ammonia and thiosulfate, can provide

insights.

Ammonia Toxicity: In aquatic organisms, the un-ionized form of ammonia (NH₃) is highly

toxic. It can diffuse across cell membranes and disrupt cellular pH balance, leading to a

cascade of adverse effects, including impaired ion regulation, altered metabolism, and

neurological damage.

Thiosulfate Effects: Thiosulfate itself is generally considered to have low toxicity. However, at

high concentrations, it may interfere with cellular respiration. In some organisms, thiosulfate

can be metabolized by enzymes like rhodanese.
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Experimental Workflows
The following diagrams illustrate typical workflows for assessing the environmental impact of

ammonium thiosulfate.
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Conclusion
Ammonium thiosulfate is a valuable agricultural and industrial chemical, but its use requires

careful management to mitigate potential environmental impacts. Its effects on soil chemistry,

particularly nitrification inhibition and acidification, can be beneficial for nutrient management

but also require monitoring. The primary environmental risk is associated with its potential

toxicity to aquatic life, driven by the ammonia component. Understanding the environmental

fate and ecotoxicological profile of ammonium thiosulfate through standardized testing

protocols is essential for its responsible use and for the development of sustainable agricultural

and industrial practices. Further research into the specific molecular signaling pathways

affected by its components will provide a more complete picture of its environmental

interactions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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